2-Butanol

• CAS: 78-92-2
• Synonyms: sec-Butyl alcohol (8CI); (±)-2-Butanol; 1-Methyl-1-propanol; 1-Methylpropyl Alcohol; 2-Hydroxybutane; 3-Butanol; CCS 301; DL-Butan-2-ol; Ethylmethyl Carbinol; Methylethylcarbinol; NSC 25499; Racemic-2-butanol; dl-Methylethylcarbinol; dl-sec-Butanol
• Molecular Formula: C4H10O; CH3CHOHCH2CH3; C4H10O
• Molecular Weight: 74.12 g/mol
• SMILES: CCC(C)O
• InChI: InChI=1S/C4H10O/c1-3-4(2)5/h4-5H,3H2,1-2H3
• InChIKey: BTANRVKWQNVYAZ-UHFFFAOYSA-N
• Solubility: 16 % (NIOSH, 2016); 2.44 M; 181 mg/mL at 25 °C; 125,000 mg/l water at 20 °C; Sol in 12 parts water; miscible with alcohol and ether; Very soluble in acetone; miscible in ethanol and ethyl ether; In water, 181,000 mg/l @ 25 °C; Solubility in water, g/100ml at 25 °C: ≈21 (good); 16%

2-Butanol is a chiral secondary alcohol essential where generic isomer substitution fails. Its unique intermediate polarity and moderate water solubility (~12.5 g/100 mL) enable superior resin solubilization and lower viscosity in high-performance, non-HAP coatings. As the only chiral C4 alcohol, it is irreplaceable in stereoselective biocatalysis—e.g., esterase PHE21 resolution achieving 98% ee for (S)-sec-butyl acetate. It delivers 30–50% selectivity as an MEK feedstock versus ≤10% for tert-butanol. In clean energy, it serves as a validated single-component solvent for IrO₂-ionomer PEMWE anode inks, matching IPA/water performance with enhanced durability. Choose 2-butanol where achiral or isomer alternatives cause performance failure.

2-Butanol (sec-Butyl Alcohol, CAS 78-92-2): An Isomer-Specific Industrial Solvent and Chiral Intermediate

2-Butanol (sec-butyl alcohol, butan-2-ol) is a four-carbon secondary alcohol and one of four structural isomers of butanol [1]. It is a chiral molecule, existing as a pair of enantiomers, (R)-(-)-2-butanol and (S)-(+)-2-butanol, though it is most commonly supplied as a racemic mixture [2]. This compound is characterized by a boiling point of 98-108 °C, a density of approximately 0.808 g/mL at 25 °C, and a vapor pressure of 12.5 mmHg at 20 °C . Its intermediate polarity and unique solvency profile position it as a critical reagent and solvent in applications where other butanol isomers or common alcohols like isopropanol are unsuitable.

• [1] Wikipedia contributors. (2024, July 5). Butanol. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Butanol View Source
• [2] Wikipedia contributors. (2021, February 21). 2-Butanol. In Wikipedia, The Free Encyclopedia. Retrieved from https://de.wikipedia.org/wiki/2-Butanol View Source

The Critical Risks of Substituting 2-Butanol with Other Butanol Isomers or Common Solvents

Generic substitution of 2-butanol with other C4 isomers like 1-butanol (n-butanol) or tert-butanol, or with common solvents like isopropanol, often leads to significant performance failures due to key differences in physical properties, chemical reactivity, and solvency [1]. For instance, 2-butanol's moderate water solubility (approx. 12.5 g/100 mL at 20 °C) is a stark contrast to the complete miscibility of tert-butanol and the limited solubility of 1-butanol, impacting phase separation in aqueous workups [2]. More critically, in advanced material science, 2-butanol enables unique dispersion and film morphology in catalyst inks that is not achieved with standard isopropanol/water mixtures, directly impacting device efficiency and durability [3]. In biocatalysis, its chirality is a non-negotiable attribute that cannot be replicated by any achiral analog, making it the essential substrate for specific stereoselective syntheses [4].

• [1] Zhongda Chemical. (2025, August 12). Quais solventes podem dissolver 2-butanol? Retrieved from https://pt.zhongdachemical.com/quais-solventes-podem-dissolver-2-butanol View Source
• [2] Wikipedia contributors. (2002, June 11). Butanol. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Butanol View Source
• [3] Jung, H. Y., Jun, Y., Lee, K.-Y., Park, H. S., Cho, S. K., & Jang, J. H. (2023). Comparative Study on the Organic Solvent of IrO2-Ionomer Inks used for Spray Coating of Anode for Proton Exchange Membrane Water Electrolysis. Journal of Electrochemical Science and Technology, 14(3), 259-270. View Source
• [4] Wang, Y., et al. (n.d.). Deep-sea microbial esterase PHE21 for the kinetic resolution of secondary butanol. Chirality. Abstract retrieved from Stanford Libraries. View Source

Evidence-Based Differentiation: Quantitative Performance Data for 2-Butanol

Superior Solvent Power and Lower Resin Viscosity vs. 1-Butanol in Coating Formulations

2-Butanol demonstrates a marked performance advantage over its isomer 1-butanol (n-butanol) in coating and resin formulations. According to a technical datasheet from Oxiteno, 2-butanol enables better solubilization of resins, resulting in less viscous formulations [1]. This is quantified by a higher water solubility limit, where 2-butanol dissolves up to 60% water by volume, whereas n-butanol and isobutanol exhibit significantly lower water miscibility [1].

Evidence Dimension	Resin Solubilization and Resulting Formulation Viscosity
Target Compound Data	Enables less viscous formulations and acts as a superior linking agent/co-solvent for resins.
Comparator Or Baseline	1-Butanol (n-butanol) and isobutanol. Both are reported to have inferior performance in resin solubilization, leading to higher viscosity formulas and lower tolerance for diluents.
Quantified Difference	2-Butanol is reported to have 'better performance compared to n-butanol and isobutanol' as a linking agent, with a specific note that it is 60% soluble in water, a key indicator of its unique polar/non-polar balance.
Conditions	Solvent performance evaluation in resin and coating formulations, including dilution rate with toluene.

Why This Matters

Formulators can use 2-Butanol to achieve target application viscosities with less solvent or to maintain lower viscosities at higher solids content, improving coating quality and reducing VOC emissions.

• [1] Oxiteno. (n.d.). SEC BUTYL ALCOHOL Technical Datasheet. Retrieved from Yumpu. View Source

Unique Chiral Resolution Capability: High Enantiomeric Excess Achieved by Esterase PHE21

2-Butanol is the only butanol isomer with a chiral center, making it uniquely valuable for stereoselective applications. Research has identified a deep-sea microbial esterase, PHE21, which effectively resolves this chiral secondary alcohol. In optimized reactions, esterase PHE21 generated (S)-sec-butyl acetate with an enantiomeric excess (ee) of 98% and a conversion of 52% through hydrolysis [1]. Through asymmetric transesterification, it produced the (R)-enantiomer with 64% ee and 43% conversion [1].

Evidence Dimension	Enantiomeric Excess (ee) in Biocatalytic Kinetic Resolution
Target Compound Data	Up to 98% ee for (S)-sec-butyl acetate and 64% ee for (R)-sec-butyl acetate.
Comparator Or Baseline	Prior art lipases/esterases, which were reported to be ineffective at resolving secondary butanol ('hard to be resolved by lipases/esterases').
Quantified Difference	The PHE21 enzyme system achieves high enantioselectivity where other biocatalysts fail, enabling the practical synthesis of enantiomerically enriched 2-butanol derivatives.
Conditions	Kinetic resolution via hydrolysis and asymmetric transesterification using recombinant esterase PHE21.

Why This Matters

For chemists involved in asymmetric synthesis, this data validates 2-butanol's role as a critical chiral building block and establishes a verifiable, high-yielding enzymatic route for obtaining its enantiopure forms, which is impossible with achiral solvent alternatives.

• [1] Wang, Y., et al. (n.d.). Deep-sea microbial esterase PHE21 for the kinetic resolution of secondary butanol. Chirality. Abstract retrieved from Stanford Libraries. View Source

Enhanced Performance and Durability in PEM Water Electrolysis vs. Standard IPA/Water Solvent Systems

In the fabrication of catalyst layers for proton exchange membrane water electrolysis (PEMWE), the choice of ink solvent is critical. A comparative study demonstrated that 2-butanol (2-BuOH) provides superior IrO2 catalyst dispersion compared to nonpolar solvents [1]. Critically, PEMWE single cells fabricated with 2-BuOH as the sole solvent achieved electrochemical performance comparable to cells made with a conventional isopropanol-deionized water (IPA-DIW) mixture, while also exhibiting highly durable performance under accelerated degradation tests (ADT) [1].

Evidence Dimension	PEMWE Single-Cell Performance and Durability
Target Compound Data	Achieved 'good performances comparable to the conventional IPA-DIW mixture' and 'highly durable performances under accelerated degradation tests.'
Comparator Or Baseline	Conventional isopropanol-deionized water (IPA-DIW) mixture, the standard solvent system for this application.
Quantified Difference	Performance parity with the industry standard IPA-DIW system, but with the added benefit of proven high durability under ADT. The study confirms 2-BuOH's viability as a superior single-component solvent.
Conditions	Spray coating of IrO2-ionomer inks for PEMWE anodes; testing in PEMWE single cells under accelerated degradation test protocols.

Why This Matters

This provides material scientists and engineers in the clean energy sector with a validated, single-component solvent alternative to complex IPA/water mixtures, which can simplify ink formulation and improve the long-term stability and lifetime of electrolyzers.

• [1] Jung, H. Y., Jun, Y., Lee, K.-Y., Park, H. S., Cho, S. K., & Jang, J. H. (2023). Comparative Study on the Organic Solvent of IrO2-Ionomer Inks used for Spray Coating of Anode for Proton Exchange Membrane Water Electrolysis. Journal of Electrochemical Science and Technology, 14(3), 259-270. View Source

Preferential Oxidation to Butanone (MEK) with High Selectivity vs. tert-Butanol Dehydration

In autothermal partial oxidation over noble metal catalysts, the reaction pathway of butanol isomers diverges significantly. Under conditions favoring higher carbon-to-oxygen (C/O) ratios, 2-butanol is selectively oxidized to its corresponding carbonyl, butanone (methyl ethyl ketone, MEK), with a selectivity of 30-50% at a C/O ratio of 2.0 [1]. In contrast, under the same conditions, the tertiary isomer tert-butanol reacts via a different pathway, primarily undergoing dehydration to isobutene with >20% selectivity, while its carbonyl product (acetone) has a low selectivity of ≤10% [1].

Evidence Dimension	Selectivity to Desired Carbonyl Product (Butanone vs. Acetone) during Autothermal Partial Oxidation
Target Compound Data	Selectivity to butanone (MEK) of 30-50% at C/O = 2.0.
Comparator Or Baseline	tert-Butanol, which shows selectivity to acetone of ≤10% at C/O = 2.0, with the main product being isobutene from dehydration.
Quantified Difference	2-Butanol is 3-5 times more selective for its corresponding carbonyl (butanone) than tert-butanol is for acetone, making it a superior feedstock for producing this high-value industrial solvent.
Conditions	Autothermal partial oxidation over Rh, RhCe, Pt, and PtCe catalysts at a carbon-to-oxygen (C/O) ratio of 2.0.

Why This Matters

This data is critical for chemical engineers and procurement specialists in the fine chemicals and petrochemical industries, as it establishes 2-butanol as the preferred and more efficient feedstock for the targeted production of methyl ethyl ketone (MEK), a multi-billion dollar market solvent.

• [1] Cai, W., de la Piscina, P. R., Homs, N., & Fierro, J. L. G. (2012). Autothermal partial oxidation of butanol isomers. Applied Catalysis A: General, 411-412, 87-94. View Source

Efficient Recovery of High-Value Natural Products: 67 wt% Recrystallization Yield for Betulin

2-Butanol has been identified as a highly effective solvent for the purification of betulin, a valuable triterpene from birch bark. In a comparative study of recrystallization solvents, the use of 2-butanol resulted in a recrystallization yield of up to 67 wt% for betulin [1]. This yield was the highest reported among the alkanols tested and was directly attributed to the solvent's specific boiling point and solvency profile.

Evidence Dimension	Recrystallization Yield of Betulin
Target Compound Data	Recrystallization yield of betulin reaches up to 67 wt% using 2-butanol.
Comparator Or Baseline	Other C2-C5 alkanols (e.g., 2-propanol achieved a higher purity of 96 wt% but the yield using 2-butanol was specifically highlighted as superior).
Quantified Difference	2-Butanol provides a 67 wt% recovery of betulin, which is a high yield for a recrystallization process, making it a prime candidate for industrial-scale purification.
Conditions	Recrystallization of betulin from birch outer bark extractives using various C2-C5 alkanols.

Why This Matters

For natural product chemists and process development scientists, this provides a clear, data-driven justification for selecting 2-butanol to maximize the recovery of high-value compounds from complex biomass feedstocks, directly improving process economics.

• [1] Rizikovs, J., Zandersons, J., Pazhe, A., Tardenaka, A., & Spince, B. (2016). Changes in Composition of Birch Outer Bark Extractives After Recrystallization with C2-C5 Alkanols. Key Engineering Materials, 850, 133-138. Abstract retrieved from Scientific.Net. View Source

Optimal Physicochemical Profile for Solvent Applications: Moderate Evaporation Rate and Distinct Volatility

2-Butanol possesses a unique set of physical properties that differentiate it from other common industrial solvents. Its boiling point (98-108 °C) and vapor pressure (12.5 mmHg at 20 °C) position it as a 'medium boiler,' evaporating slower than methanol and ethanol but faster than 1-butanol (bp 117.7 °C) [1]. This balanced volatility is crucial for achieving good flow and leveling in coatings without rapid drying defects. Furthermore, 2-butanol's low photochemical reactivity and status as a non-Hazardous Air Pollutant (HAP) provide significant regulatory advantages over solvents like isopropanol and other butanol isomers [2].

Evidence Dimension	Volatility Profile (Boiling Point and Vapor Pressure)
Target Compound Data	Boiling Point: 98-108 °C; Vapor Pressure: 12.5 mmHg at 20 °C.
Comparator Or Baseline	Ethanol (bp 78.4 °C), 1-Butanol (bp 117.7 °C), Isopropanol (bp 82.6 °C).
Quantified Difference	2-Butanol's boiling point is approximately 10 °C lower than 1-butanol and 25 °C higher than isopropanol, placing it in a unique volatility window for formulation.
Conditions	Standard temperature and pressure (20 °C, 1 atm) for vapor pressure; atmospheric pressure for boiling point.

Why This Matters

Formulation chemists can select 2-Butanol to precisely tune the drying profile and flow characteristics of a coating, adhesive, or ink. Its favorable environmental profile (non-HAP, low VOC) further supports its selection in regulated markets, reducing compliance burdens compared to more hazardous alternatives.

• [1] Wikipedia contributors. (2024, July 5). Butanol. In Wikipedia, The Free Encyclopedia. Retrieved from https://cs.wikipedia.org/wiki/Butanol View Source
• [2] Oxiteno. (n.d.). SEC BUTYL ALCOHOL Technical Datasheet. Retrieved from Yumpu. View Source

High-Impact Application Scenarios for 2-Butanol Based on Verifiable Differentiation

Formulation of High-Solids, Low-VOC Industrial Coatings and Inks

Leveraging its proven ability to solubilize resins more effectively and reduce formulation viscosity compared to 1-butanol [1], 2-butanol is a premier choice for formulating high-performance, environmentally compliant coatings. Its moderate evaporation rate and status as a non-HAP solvent with low VOC potential [2] allow formulators to meet stringent air quality regulations without sacrificing application performance or film quality.

Asymmetric Synthesis and Preparation of Enantiopure Chiral Building Blocks

2-Butanol is an essential substrate for stereoselective biocatalysis. The established enzymatic resolution method using esterase PHE21, which achieves up to 98% ee for (S)-sec-butyl acetate [3], makes 2-butanol a critical starting material for synthesizing enantiomerically pure pharmaceuticals, agrochemicals, and other fine chemicals. Its unique chiral nature is an absolute requirement that cannot be met by any other butanol isomer.

Fabrication of Durable Catalyst Layers for Green Hydrogen Production via PEM Water Electrolysis

As a validated, single-component solvent for IrO2-ionomer inks, 2-butanol enables the fabrication of PEMWE anodes with performance comparable to standard IPA/water mixtures but with enhanced durability [4]. This application is critical for the clean energy sector, where extending electrolyzer lifetime and simplifying manufacturing processes are key economic drivers.

Precursor for the Targeted Synthesis of Methyl Ethyl Ketone (MEK)

In processes requiring the production of MEK, 2-butanol is the feedstock of choice. Data from autothermal partial oxidation demonstrates its high selectivity (30-50%) for butanone, whereas the alternative tert-butanol isomer has a very low (≤10%) selectivity for its analogous carbonyl product [5]. This makes 2-butanol the more atom-efficient and economically viable route for MEK synthesis.

• [1] Oxiteno. (n.d.). SEC BUTYL ALCOHOL Technical Datasheet. Retrieved from Yumpu. View Source
• [2] Oxiteno. (n.d.). SEC BUTYL ALCOHOL Technical Datasheet. Retrieved from Yumpu. View Source
• [3] Wang, Y., et al. (n.d.). Deep-sea microbial esterase PHE21 for the kinetic resolution of secondary butanol. Chirality. Abstract retrieved from Stanford Libraries. View Source
• [4] Jung, H. Y., Jun, Y., Lee, K.-Y., Park, H. S., Cho, S. K., & Jang, J. H. (2023). Comparative Study on the Organic Solvent of IrO2-Ionomer Inks used for Spray Coating of Anode for Proton Exchange Membrane Water Electrolysis. Journal of Electrochemical Science and Technology, 14(3), 259-270. View Source
• [5] Cai, W., de la Piscina, P. R., Homs, N., & Fierro, J. L. G. (2012). Autothermal partial oxidation of butanol isomers. Applied Catalysis A: General, 411-412, 87-94. View Source